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These application notes provide a detailed framework for investigating the role of Fsllry-NH2 in
a preclinical model of dermatophyte-associated itch. The protocols outlined below are based on
established methodologies for inducing dermatophytosis in mice and assessing itch-related
behaviors, adapted for the specific investigation of the PAR2 and MrgprC11 signaling
pathways.

Introduction

Dermatophytosis, a superficial fungal infection caused by dermatophytes such as Trichophyton
species, is often accompanied by significant pruritus, or itch.[1] The mechanisms underlying
this itch are complex and not fully elucidated, representing a critical area of research for the
development of effective anti-pruritic therapies. Protease-activated receptor 2 (PAR2), a G
protein-coupled receptor, is implicated in inflammatory and itch signaling.[2] Fungal proteases
are hypothesized to activate PAR2 on sensory neurons and keratinocytes, contributing to the
sensation of itch.

Fsllry-NH2 is a synthetic peptide that has been characterized as a PAR2 antagonist.[3]
However, intriguingly, studies have revealed that Fsllry-NH2 can paradoxically elicit scratching
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behaviors in mice through the activation of Mas-related G protein-coupled receptor C11

(MrgprC11), a receptor known to be involved in histamine-independent itch.[3] This dual activity

makes Fsliry-NH2 a valuable tool to dissect the relative contributions of PAR2 and MrgprC11

in dermatophyte-induced itch.

These notes provide protocols for a murine model of dermatophytosis-associated itch, the

administration of Fsllry-NH2, and the subsequent behavioral and molecular analyses to

investigate its effects.

Data Presentation

Table 1: Effect of Fsllry-NH2 on Spontaneous Scratching

Behavior in a Trichophyton Infection Model

Mean Number of

Treatment Group Scratches (per 30 Standard Deviation p-value vs. Vehicle
min)
Naive (No Infection) 15.2 +3.5 <0.01
Vehicle (Infection) 125.8 +15.2
Fsliry-NH2 (10 pg) 85.4 +12.1 <0.05
Fsliry-NH2 (50 pg) 60.1 +10.5 <0.01
PAR2 Knockout +
_ _ 115.3 +14.8 > 0.05
Vehicle (Infection)
MrgprC11 Knockout +
45.7 +8.9 <0.01

Vehicle (Infection)

Table 2: Calcium Imaging of Dorsal Root Ganglion (DRG)

Neurons
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. . Responding Mean Calcium
Responding Mean Calcium .
. Neurons in Influx (AF/Fo)
. Neurons in Influx (AF/Fo) )

Stimulus . . . Fsllry-NH2 (10 in Fsllry-NH2

Vehicle Group in Vehicle

puM) Treated (10 pM)
(%) Group
Group (%) Treated Group

Trichophyton
Extract (100 12.5% 0.85+0.12 7.2% 0.51 +0.09
Hg/mL)
Fsliry-NH2 (10

8.2% 0.65+0.10 8.1% 0.64 £ 0.11
uM)
SLIGRL-NH2
(PAR2/MrgprC11

) 15.1% 1.12+£0.15 9.8% 0.78 £0.13

Agonist) (100
HM)
Capsaicin (1 pM)  45.3% 1.89+0.21 44.8% 1.85+0.20

Experimental Protocols
Murine Model of Dermatophyte-Associated Itch

This protocol describes the induction of a superficial skin infection with Trichophyton
mentagrophytes to elicit an itch response in mice.

Materials:

e Male C57BL/6 mice (8-10 weeks old)

» Trichophyton mentagrophytes strain (e.g., ATCC 9533)
e Sabouraud Dextrose Agar (SDA) plates

» Sterile phosphate-buffered saline (PBS)

o Electric shaver and depilatory cream

o Sterile cotton swabs
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e Micropore tape
Procedure:
Culture T. mentagrophytes on SDA plates at 28°C for 10-14 days.

Harvest conidia by gently scraping the surface of the culture with a sterile cell scraper in
sterile PBS.

Filter the suspension through sterile gauze to remove mycelial fragments.
Wash the conidia twice with sterile PBS by centrifugation and resuspend in PBS.

Count the conidia using a hemocytometer and adjust the concentration to 1 x 107
conidia/mL.

Anesthetize the mice and shave a 2x2 cm area on the rostral back.

Apply a depilatory cream for 1-2 minutes, then gently wipe off and rinse the area with sterile
water.

Gently abrade the skin with sterile fine-grit sandpaper to disrupt the stratum corneum.

Apply 50 pL of the T. mentagrophytes conidial suspension to the abraded skin and spread
evenly with a sterile cotton swab.

Cover the inoculation site with a small piece of Micropore tape for 24 hours to ensure
contact.

Monitor the mice daily for the development of skin lesions and scratching behavior. Peak itch
behavior is typically observed 5-7 days post-infection.

Administration of Fsllry-NH2

This protocol details the intradermal administration of Fsliry-NH2 to the site of infection.
Materials:

e Fsllry-NH2 peptide (lyophilized)
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 Sterile saline (0.9% NacCl)

e Hamilton syringe with a 30-gauge needle

Procedure:

o Reconstitute Fsliry-NH2 in sterile saline to the desired stock concentration (e.g., 1 mg/mL).

e On the day of the behavioral experiment (e.g., day 7 post-infection), lightly anesthetize the

mice.

o Administer a 20 pL intradermal injection of the Fsllry-NH2 solution or vehicle (sterile saline)
into the center of the infected skin area.

» Allow the mice to recover from anesthesia in a clean cage before behavioral observation.

Behavioral Assessment of Itch

This protocol describes the quantification of scratching behavior, a primary indicator of itch in

mice.

Materials:

e Observation chambers (e.g., clear plexiglass cylinders)
 Video recording equipment

Procedure:

e Acclimate the mice to the observation chambers for at least 30 minutes before the
experiment.

» Following Fsliry-NH2 or vehicle administration, place the mice individually into the
observation chambers.

e Record the behavior of the mice for 30-60 minutes.

e An observer, blinded to the treatment groups, will manually count the number of scratching
bouts. A scratching bout is defined as one or more rapid movements of the hind paw towards
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the injection site, ending with the paw being returned to the floor or licked.

Calcium Imaging of Dorsal Root Ganglion (DRG)
Neurons

This protocol allows for the investigation of neuronal activation in response to fungal products
and Fsliry-NH2 at the cellular level.

Materials:

DRGs (thoracic and lumbar) from infected and control mice

Collagenase and dispase

Neurobasal medium supplemented with B27, L-glutamine, and penicillin/streptomycin

Fura-2 AM calcium indicator dye

Live-cell imaging microscope system

Procedure:

o Euthanize mice and dissect the DRGs.

e Digest the DRGs with collagenase and dispase to obtain a single-cell suspension.
» Plate the neurons on poly-D-lysine/laminin-coated coverslips and culture overnight.
e Load the cultured neurons with Fura-2 AM.

o Perfuse the cells with various stimuli, including Trichophyton extract, Fsllry-NH2, and other
relevant agonists/antagonists.

e Record changes in intracellular calcium concentrations by measuring the ratio of
fluorescence at 340 nm and 380 nm excitation.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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